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Compound of Interest

Compound Name: 2-(Methoxymethyl)pyridine

Cat. No.: B1295691

CAS Number: 23579-92-2

This technical guide provides a comprehensive overview of 2-(Methoxymethyl)pyridine, a
versatile heterocyclic compound widely utilized in organic synthesis and pharmaceutical
development.[1] It serves as a crucial building block and intermediate for creating more
complex molecules, particularly in the fields of medicinal chemistry and materials science.[1][2]
This document is intended for researchers, scientists, and professionals in drug development,
offering detailed information on its properties, synthesis, applications, and safety protocols.

Core Properties of 2-(Methoxymethyl)pyridine

2-(Methoxymethyl)pyridine, also known as methyl 2-pyridylmethyl ether, is a colorless to light
yellow liquid.[3][4] Its unique structure, combining a pyridine ring with a methoxymethyl group,
makes it a valuable intermediate in synthesizing a variety of compounds.[1][5]

Physicochemical Data

The key physicochemical properties of 2-(Methoxymethyl)pyridine are summarized in the
table below for easy reference.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1295691?utm_src=pdf-interest
https://www.benchchem.com/product/b1295691?utm_src=pdf-body
https://www.chemimpex.com/products/27516
https://www.chemimpex.com/products/27516
https://www.pipzine-chem.com/products/pyridine/2-methoxymethyl-pyridine.html
https://www.benchchem.com/product/b1295691?utm_src=pdf-body
https://www.benchchem.com/product/b1295691?utm_src=pdf-body
http://www.thegoodscentscompany.com/data/rw1656601.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5135846.htm
https://www.chemimpex.com/products/27516
https://www.nbinno.com/article/pharmaceutical-intermediates/role-3-methoxymethyl-pyridine-advancing-drug-discovery-dp
https://www.benchchem.com/product/b1295691?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source

CAS Number 23579-92-2 [4][6]

Molecular Formula C7HsNO 416171

Molecular Weight 123.15 g/mol [41[6]
Colorless to pale yellow or light

Appearance o [31[4]
yellow to brown liquid

- , 158-159 °C at 760 mmHg

Boiling Point [31[41[7]
(est.); 241-250 °C at 10 Torr

Density Approx. 1.010 - 1.04 g/cm3 [21[41[7]

Flash Point 54.8 °C (131.0 °F) [31[7]

Solubility in Water

Slightly soluble (6.154e+005
mg/L at 25 °C est.)

[2](3]

Solubility in Organic Solvents

Soluble in common organic

solvents like ethanol and ether

[2]

logP (o/w)

0.648 (est.)

[3]4]

pKa

4.34 £ 0.12 (Predicted)

[417]

Spectral Information

While specific spectral data is not detailed in the provided search results, researchers can

typically obtain comprehensive data including *H NMR, 13C NMR, IR, and Mass Spectrometry

from suppliers or chemical databases to confirm the structure and purity of the compound.

Synthesis and Experimental Protocols

The synthesis of 2-(Methoxymethyl)pyridine can be achieved through several routes. A

common and straightforward method involves the nucleophilic substitution of 2-

(chloromethyl)pyridine with sodium methoxide.[2]
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Representative Experimental Protocol: Synthesis from
2-(Chloromethyl)pyridine

This protocol describes a general procedure for the synthesis of 2-(Methoxymethyl)pyridine.

Materials and Equipment:

2-(Chloromethyl)pyridine

Sodium methoxide

N,N-dimethylformamide (DMF) or other suitable organic solvent[2]
Round-bottom flask

Magnetic stirrer and stir bar

Heating mantle or oil bath with temperature control

Condenser

Standard workup and purification equipment (separatory funnel, rotary evaporator, distillation
apparatus)

Procedure:

Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or
argon), dissolve 2-(chloromethyl)pyridine in a suitable solvent such as DMF.[2]

Addition of Reagent: While stirring, add sodium methoxide to the solution. The addition may
be done portion-wise to control any exothermic reaction.

Reaction Conditions: Heat the reaction mixture to a controlled temperature, typically between
40 and 60 °C.[2] Monitor the reaction progress using an appropriate analytical technique,
such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Workup: Once the reaction is complete, cool the mixture to room temperature. Quench the
reaction by carefully adding water.
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o Extraction: Transfer the mixture to a separatory funnel and extract the product into a suitable
organic solvent (e.g., ethyl acetate or dichloromethane). Wash the organic layer with water
and then with brine to remove any remaining DMF and inorganic salts.

e Drying and Concentration: Dry the organic phase over an anhydrous drying agent (e.g.,
sodium sulfate or magnesium sulfate). Filter off the drying agent and concentrate the filtrate
using a rotary evaporator to remove the solvent.

« Purification: The crude product can be purified by vacuum distillation to yield pure 2-
(Methoxymethyl)pyridine.

Below is a Graphviz diagram illustrating the general workflow for this synthesis.
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General Synthesis Workflow for 2-(Methoxymethyl)pyridine
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General Synthesis Workflow
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Applications in Research and Drug Development

2-(Methoxymethyl)pyridine is a valuable intermediate with diverse applications in
pharmaceuticals, agrochemicals, and materials science.[1][2]

o Pharmaceutical Intermediate: It is a key building block in the synthesis of various active
pharmaceutical ingredients (APIs).[1] The pyridine moiety is a common scaffold in medicinal
chemistry, and the methoxymethyl group provides a handle for further molecular elaboration.
[5][8] It is particularly useful in developing drugs for neurological disorders.[1]

o Agrochemical Synthesis: The compound serves as a starting material for creating new
pesticides, including insecticides and fungicides, that have high efficacy and environmental
friendliness.[2]

o Enhanced Solubility and Bioavailability: Researchers utilize this compound to improve the
solubility and bioavailability of active ingredients, which is a critical aspect of effective drug
formulation.[1]

o Materials Science: It participates in the synthesis of functional polymers and organic
semiconductor materials, contributing to the development of materials with special optical
and electrical properties for use in sensors and organic light-emitting diodes (OLEDS).[2]

e Ligand in Catalysis: It can be used as a ligand in organometallic catalytic reactions, playing
an important role in organic synthesis.[7]

The following diagram illustrates the logical relationships of its primary applications.

2-(Methoxymethyl)pyridine

Pharmaceuticals Agrochemicals Materials Science Organic Synthesis

API Building Block

Enhances Solubility &
(e.g., Neurological Disorders)

Bioavailability

Insecticide Synthesis Fungicide Synthesis Functional Polymers Organic Semiconductors Versatile Intermediate Ligand in Catalysis
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Key Application Areas

Safety and Handling

2-(Methoxymethyl)pyridine is a chemical that requires careful handling in a laboratory setting.
It is harmful if swallowed, causes skin irritation, and can cause serious eye damage.[6][9] It
may also cause respiratory irritation.[6][9]

GHS Hazard and Precautionary Statements
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Category

Code

Statement

Hazard Statements

H302

Harmful if swallowed.[6][9]

H315 Causes skin irritation.[6][9]
Causes serious eye damage.
H318
[61[°]
May cause respirator
H335 Y P Y

irritation.[6][9]

Precautionary Statements

P261

Avoid breathing
dust/fume/gas/mist/vapours/sp

ray.[9]

Wash skin thoroughly after

P264 )

handling.[9]

Do not eat, drink or smoke
P270 , ,

when using this product.[9]

Wear protective gloves/eye
P280 p J . Y

protection/face protection.[9]

IF SWALLOWED: Get medical
P301+P317

help.[9]

IF ON SKIN: Wash with plenty
P302+P352

of water.[9]

IF INHALED: Remove person
P304+P340 to fresh air and keep

comfortable for breathing.[9]

IF IN EYES: Immediately rinse

with water for several minutes.
P305+P354+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.[9]
P403+P233 Store in a well-ventilated

place. Keep container tightly
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closed.[9]

Dispose of contents/container
P501 in accordance with local

regulations.[9]

Handling Recommendations:

o Always use this chemical in a well-ventilated area, such as a fume hood.[7][9]

o Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-
resistant gloves, and a lab coat.[9][10]

e Avoid direct contact with skin, eyes, and clothing.[7]

» Keep away from heat, sparks, and open flames.[11]

o Store in a tightly sealed container in a dry, cool, and well-ventilated place.[4][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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